![molecular formula C7H7N3S B2635187 Benzo[d]thiazole-4,5-diamine CAS No. 1154534-78-7](/img/structure/B2635187.png)
Benzo[d]thiazole-4,5-diamine
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Overview
Description
Benzo[d]thiazole-4,5-diamine is a chemical compound that contains a total of 19 bonds, including 12 non-H bonds, 10 multiple bonds, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 2 primary amines (aromatic), and 1 Thiazole .
Synthesis Analysis
The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The electronic structure and delocalization in benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole), 4-bromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole), and 4,8-dibromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) were studied using X-ray diffraction analysis and ab initio calculations by EDDB and GIMIC methods .Chemical Reactions Analysis
The product obtained by the reaction of 4 with phenyl isothiocyanate and triethylamine in dichloromethane was a white solid .Physical And Chemical Properties Analysis
Molecular packing in the single crystal was studied by single-crystal X-ray structural analysis, and this information was subsequently used in the determination of the electronic band structures, densities of states (DOS), effective transfer integrals, and effective charge-carrier masses via density functional theory (DFT) methods .Scientific Research Applications
- Benzo[d]thiazole-4,5-diamine derivatives exhibit potent antioxidant properties. They can neutralize harmful free radicals, protecting cells from oxidative damage .
- These compounds are particularly relevant in developing effective photocatalytic systems for organic transformations .
- Research has explored the antifungal activity of Benzo[d]thiazole-4,5-diamine derivatives. These compounds may serve as potential agents against fungal infections .
- They have been investigated for their potential as:
- Benzo[d]thiazole-4,5-diamine derivatives contribute to photosensitizers, which are essential in various applications, including sunscreens, catalysts, and dyes .
- They also find use in liquid crystal technology .
Antioxidants and Free Radical Scavengers
Antifungal Agents
Medicinal Chemistry and Drug Design
Photosensitizers and Liquid Crystals
Industrial Applications
Electronic Structure Studies and Arylation Reactions
Mechanism of Action
Target of Action
Benzo[d]thiazole-4,5-diamine primarily targets enzymes involved in cellular signaling and metabolic pathways. One of its significant targets is the enzyme tyrosine kinase, which plays a crucial role in the regulation of cell division and growth. By inhibiting tyrosine kinase, Benzo[d]thiazole-4,5-diamine can interfere with the signaling pathways that promote cancer cell proliferation .
Mode of Action
Benzo[d]thiazole-4,5-diamine interacts with its targets by binding to the active site of tyrosine kinase. This binding inhibits the enzyme’s activity, preventing the phosphorylation of tyrosine residues on substrate proteins. As a result, the downstream signaling pathways that rely on these phosphorylations are disrupted, leading to reduced cell proliferation and increased apoptosis in cancer cells .
Biochemical Pathways
The inhibition of tyrosine kinase by Benzo[d]thiazole-4,5-diamine affects several biochemical pathways, including the MAPK/ERK pathway and the PI3K/AKT pathway. These pathways are crucial for cell survival, growth, and proliferation. By disrupting these pathways, Benzo[d]thiazole-4,5-diamine induces apoptosis and inhibits the growth of cancer cells .
Pharmacokinetics
The pharmacokinetics of Benzo[d]thiazole-4,5-diamine involve its absorption, distribution, metabolism, and excretion (ADME). The compound is well-absorbed in the gastrointestinal tract and distributed widely throughout the body. It undergoes hepatic metabolism, primarily through cytochrome P450 enzymes, and is excreted mainly via the kidneys. These properties contribute to its bioavailability and therapeutic efficacy .
Result of Action
The molecular and cellular effects of Benzo[d]thiazole-4,5-diamine include the induction of apoptosis and the inhibition of cell proliferation. By targeting tyrosine kinase and disrupting key signaling pathways, the compound effectively reduces the growth of cancer cells and promotes their programmed cell death .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of Benzo[d]thiazole-4,5-diamine. For instance, the compound’s stability may be compromised in highly acidic or basic environments. Additionally, interactions with other drugs or dietary components can affect its absorption and metabolism, thereby influencing its overall therapeutic effectiveness .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,3-benzothiazole-4,5-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3S/c8-4-1-2-5-7(6(4)9)10-3-11-5/h1-3H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOAVWRBHJBZYHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1N)N)N=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[d]thiazole-4,5-diamine | |
CAS RN |
1154534-78-7 |
Source
|
Record name | benzo[d]thiazole-4,5-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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